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Compound of Interest

Compound Name: 2-Fluoro-DL-phenylglycine

Cat. No.: B1296894 Get Quote

This document provides comprehensive guidance on the proper disposal and safe handling of

2-Fluoro-DL-phenylglycine, a crucial resource for researchers, scientists, and professionals

in drug development. The following procedures are designed to ensure laboratory safety and

compliance with environmental regulations.

Immediate Safety and Handling Precautions
When handling 2-Fluoro-DL-phenylglycine, it is imperative to adhere to standard laboratory

safety protocols. This includes the use of appropriate personal protective equipment (PPE) and

having a clear understanding of emergency procedures. The compound is a solid powder and

should be handled in a well-ventilated area to avoid dust formation.[1][2]
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Safety Aspect Specification

Personal Protective Equipment (PPE)

Eyeshields, Gloves, Type N95 (US) respirator.

[3] Wear appropriate protective gloves and

clothing to prevent skin exposure.[1]

Engineering Controls
Ensure adequate ventilation. Use in a chemical

fume hood is recommended.[1][2]

First Aid - Inhalation
Remove to fresh air. Get medical attention

immediately if symptoms occur.[1][4]

First Aid - Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[4]

First Aid - Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[4]

First Aid - Ingestion
Clean mouth with water and get medical

attention.[4] Do not induce vomiting.[5]

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place.[1][2]

Spill Response and Disposal Workflow
The following diagram outlines the decision-making process for handling a spill of 2-Fluoro-DL-
phenylglycine and the subsequent disposal procedure.
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Caption: Workflow for spill response and disposal of 2-Fluoro-DL-phenylglycine.

Detailed Disposal Protocol
The proper disposal of 2-Fluoro-DL-phenylglycine is critical to prevent environmental

contamination and ensure regulatory compliance. Unused or waste material should be treated

as hazardous chemical waste.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling waste, ensure you are wearing the

appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a

lab coat. A NIOSH-approved respirator is recommended if there is a risk of dust inhalation.[3]

Waste Collection:

Carefully sweep up the solid 2-Fluoro-DL-phenylglycine, avoiding dust formation.[1][2]

Place the material into a suitable, labeled, and sealable container for chemical waste.

Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-Fluoro-DL-phenylglycine".
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Include the date of accumulation and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Keep it away from incompatible materials, such as strong oxidizing agents.[2]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS-approved

chemical waste disposal program.[2]

Do not dispose of 2-Fluoro-DL-phenylglycine down the drain or in the regular trash.[4]

Decontamination of Labware:

Labware contaminated with 2-Fluoro-DL-phenylglycine should be decontaminated.

Wash labware with an appropriate solvent (e.g., ethanol or acetone) to remove residues.

Collect the solvent washings as hazardous waste.

After the solvent rinse, wash the labware with soap and water. The aqueous wash solution

can typically be disposed of down the sanitary sewer.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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